Cas no 2090897-94-0 (3-(3-bromopropyl)thiolane)
3-(3-bromopropyl)thiolane Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromopropyl)thiolane
- EN300-1924676
- 2090897-94-0
-
- Inchi: 1S/C7H13BrS/c8-4-1-2-7-3-5-9-6-7/h7H,1-6H2
- InChI Key: MXPMDOFLLIOEFE-UHFFFAOYSA-N
- SMILES: BrCCCC1CSCC1
Computed Properties
- Exact Mass: 207.99213g/mol
- Monoisotopic Mass: 207.99213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 25.3Ų
3-(3-bromopropyl)thiolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924676-0.05g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1924676-0.1g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1924676-0.25g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1924676-0.5g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1924676-1.0g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1924676-2.5g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1924676-5.0g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1924676-10.0g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1924676-1g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1924676-5g |
3-(3-bromopropyl)thiolane |
2090897-94-0 | 5g |
$3687.0 | 2023-09-17 |
3-(3-bromopropyl)thiolane Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(3-bromopropyl)thiolane
Recent Advances in the Study of 3-(3-bromopropyl)thiolane (CAS: 2090897-94-0) in Chemical Biology and Pharmaceutical Research
The compound 3-(3-bromopropyl)thiolane (CAS: 2090897-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the versatility of 3-(3-bromopropyl)thiolane as a key intermediate in the synthesis of various bioactive molecules. Its bromopropyl and thiolane functional groups make it an attractive candidate for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of thiol-containing derivatives, which have shown promising activity against a range of biological targets.
One of the most notable applications of 3-(3-bromopropyl)thiolane is in the development of covalent inhibitors. Covalent inhibitors have gained traction in recent years due to their ability to form irreversible bonds with target proteins, leading to prolonged therapeutic effects. Studies have demonstrated that derivatives of 3-(3-bromopropyl)thiolane can selectively target cysteine residues in enzymes, making them valuable tools for the inhibition of disease-related proteins. For instance, research has shown its potential in targeting kinases and proteases involved in cancer and inflammatory diseases.
In addition to its role in covalent inhibitor design, 3-(3-bromopropyl)thiolane has also been explored for its utility in bioconjugation chemistry. The thiolane moiety can be used to introduce sulfhydryl groups into biomolecules, facilitating the development of antibody-drug conjugates (ADCs) and other targeted therapies. Recent advancements in this area have demonstrated the compound's ability to improve the stability and efficacy of conjugated drugs, offering new avenues for precision medicine.
Despite its promising applications, challenges remain in the optimization of 3-(3-bromopropyl)thiolane-based compounds. Issues such as off-target effects and metabolic stability need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on refining the chemical properties of this compound to enhance its selectivity and pharmacokinetic profile. Collaborative efforts between chemists and biologists are expected to yield more robust and clinically relevant derivatives in the near future.
In conclusion, 3-(3-bromopropyl)thiolane (CAS: 2090897-94-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a compound of interest for the development of novel therapeutics. Continued exploration of its chemical space and biological interactions will likely uncover additional opportunities for drug discovery and innovation in the field.
2090897-94-0 (3-(3-bromopropyl)thiolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)